Cas no 257641-01-3 ((+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane)

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane structure
257641-01-3 structure
Product name:(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
CAS No:257641-01-3
MF:C10H18N2O2S2
MW:262.39212
CID:246968
PubChem ID:10015594

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane Chemical and Physical Properties

Names and Identifiers

    • (+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
    • (+/-)-TRANS-1,2-BIS(2-MERCAPTOACETAMIDO) CYCLOHE
    • (+-)-trans-1,2-bis(2-mercaptoacetamido)cyclohexane
    • AKOS027439421
    • 2-sulfanyl-N-[(1R,2R)-2-[(2-sulfanylacetyl)amino]cyclohexyl]acetamide
    • CHEMBL3774966
    • trans-1,2-bis(2-mercaptoacetamido)cyclohexane
    • ()-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
    • 2-SULFANYL-N-[(1R,2R)-2-(2-SULFANYLACETAMIDO)CYCLOHEXYL]ACETAMIDE
    • SCHEMBL3225394
    • PD017792
    • 257641-01-3
    • Inchi: InChI=1S/C10H18N2O2S2/c13-9(5-15)11-7-3-1-2-4-8(7)12-10(14)6-16/h7-8,15-16H,1-6H2,(H,11,13)(H,12,14)/t7-,8-/m0/s1
    • InChI Key: XMKXCDBWFOFXJS-YUMQZZPRSA-N
    • SMILES: SCC(N[C@@H]1[C@@H](NC(CS)=O)CCCC1)=O

Computed Properties

  • Exact Mass: 262.08100
  • Monoisotopic Mass: 262.08097017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Melting Point: 193-194°C
  • Boiling Point: 549.7±50.0 °C(Predicted)
  • PSA: 135.80000
  • LogP: 1.17140

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane Security Information

  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B481450-1g
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3
1g
$ 1579.00 2023-04-18
TRC
B481450-10mg
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3
10mg
$ 63.00 2023-09-08
TRC
B481450-250mg
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3
250mg
$ 523.00 2023-09-08
A2B Chem LLC
AF31571-100mg
(+/-)-Trans-1,2-bis(2-mercaptoacetamido)cyclohexane
257641-01-3 ≥98%
100mg
$289.00 2024-04-20
A2B Chem LLC
AF31571-50mg
(+/-)-Trans-1,2-bis(2-mercaptoacetamido)cyclohexane
257641-01-3 ≥98%
50mg
$174.00 2024-04-20
1PlusChem
1P00BES3-10mg
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3 ≥98%
10mg
$38.00 2025-02-25
1PlusChem
1P00BES3-50mg
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3 ≥98%
50mg
$165.00 2025-03-29
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67610-10mg
(±)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3 98%
10mg
¥528.00 2022-04-26
1PlusChem
1P00BES3-100mg
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3 ≥98%
100mg
$273.00 2025-03-29
TRC
B481450-100mg
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
257641-01-3
100mg
$ 193.00 2023-09-08

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane Related Literature

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd